4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-5-12-21(27(4,23)24)15-8-6-14(7-9-15)19(22)20-17-13-16(25-2)10-11-18(17)26-3/h5-11,13H,1,12H2,2-4H3,(H,20,22)
• InChI Key: HMMBOTFELCVSRC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)N(CC=C)S(=O)(=O)C

Description

4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide, also known as AL-LAD, is a synthetic compound that belongs to the lysergamide family. It is a potent hallucinogenic drug that has gained popularity in recent years due to its unique effects on the human mind. The chemical structure of AL-LAD is similar to that of LSD, but it has some distinct differences that make it a unique compound.

Mechanism of Action

The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide is not fully understood. However, it is believed that it works by binding to the serotonin receptors in the brain. This leads to an increase in the levels of serotonin in the brain, which is responsible for the psychedelic effects of the drug. This compound also affects other neurotransmitters in the brain, such as dopamine and norepinephrine, which may contribute to its effects.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects on the human body. It has been shown to increase heart rate and blood pressure, as well as body temperature. It also causes dilation of the pupils and alters the perception of time and space. This compound has been shown to have a profound effect on mood, leading to feelings of euphoria and well-being.

Advantages and Limitations for Lab Experiments

4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide has several advantages and limitations for lab experiments. One of the main advantages is its potency, which allows researchers to use smaller doses of the drug. This reduces the risk of adverse side effects and makes it easier to control the dosage. However, this compound has a short half-life, which means that its effects are relatively short-lived. This can make it difficult to study the long-term effects of the drug.

Future Directions

There are several future directions for the study of 4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide. One area of interest is its potential use in the treatment of mental disorders such as depression and anxiety. Researchers are also interested in studying the long-term effects of the drug on the brain and its potential for neuroplasticity. Another area of interest is the development of new and more potent lysergamide compounds that may have unique effects on the brain.

Synthesis Methods

The synthesis of 4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide is a complex process that requires a high level of expertise in organic chemistry. It involves the reaction of lysergic acid with allyl methyl sulfone and 2,5-dimethoxyphenylacetonitrile. The resulting compound is then converted to benzamide using a series of chemical reactions. The final product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

4-[allyl(methylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)benzamide has been the subject of scientific research for many years. It has been studied extensively for its effects on the human mind and body. Researchers have found that this compound has unique psychedelic properties that make it a valuable tool for studying the human brain. It has been used to study the effects of hallucinogens on the brain and to develop new treatments for mental disorders such as depression and anxiety.